Cas no 50381-93-6 (Benzonitrile, 3,3'-[1,10-decanediylbis(oxy)]bis-)

• Product Name: Benzonitrile, 3,3'-[1,10-decanediylbis(oxy)]bis-
• CAS No: 50381-93-6
• MF: C₂₄H₂₈N₂O₂
• MW: 376.491326332092
• CID: 365018
• PubChem ID: 71366617
• Update Time: 2025-04-19

Benzonitrile, 3,3'-[1,10-decanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3,3'-[1,10-decanediylbis(oxy)]bis-
• 3-[10-(3-cyanophenoxy)decoxy]benzonitrile
• DTXSID70789971
• 50381-93-6
• 3,3'-[Decane-1,10-diylbis(oxy)]dibenzonitrile

• Inchi： 1S/C24H28N2O2/c25-19-21-11-9-13-23(17-21)27-15-7-5-3-1-2-4-6-8-16-28-24-14-10-12-22(18-24)20-26/h9-14,17-18H,1-8,15-16H2
• InChI Key： XGCQMJYWIIZLOS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#N)C=1)CCCCCCCCCCOC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 376.21524
• Monoisotopic Mass: 376.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 13
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.04